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Compound of Interest

Compound Name: 3,4-Dichlorophenyl isocyanate

Cat. No.: B094611 Get Quote

An In-depth Technical Guide to 3,4-
Dichlorophenyl Isocyanate
This guide provides a comprehensive overview of 3,4-Dichlorophenyl isocyanate, a

significant chemical intermediate in the pharmaceutical and agrochemical industries. It covers

the compound's chemical structure, IUPAC nomenclature, physicochemical properties, and key

synthetic protocols.

Chemical Structure and Nomenclature
3,4-Dichlorophenyl isocyanate is an aromatic isocyanate characterized by a phenyl ring

substituted with two chlorine atoms at the 3 and 4 positions and an isocyanate functional group

at the 1 position.

Common Name: 3,4-Dichlorophenyl isocyanate

IUPAC Name: 1,2-Dichloro-4-isocyanatobenzene[1][2]

CAS Number: 102-36-3[1][2][3][4]

Molecular Formula: C₇H₃Cl₂NO[1][2][3][4]

SMILES: Clc1ccc(/N=C=O)cc1Cl[1]
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The structure of 3,4-Dichlorophenyl isocyanate is depicted below:

Chemical structure of 3,4-Dichlorophenyl isocyanate

Physicochemical Properties
3,4-Dichlorophenyl isocyanate is a white to yellow crystalline solid with a pungent, irritating

odor.[1][3][5][6] It is sensitive to moisture and decomposes in water.[3][6] A summary of its key

quantitative properties is presented in the table below.

Property Value Reference

Molecular Weight 188.01 g/mol [1][2][3]

Melting Point 41-43 °C [3]

Boiling Point 118-120 °C @ 18 mmHg [3]

Vapor Pressure 0.2 mmHg @ 20 °C [3]

Flash Point >110 °C (>230 °F) [3][6]

Density 1.39 g/cm³ (at 50°C) [7]

Water Solubility Decomposes [3][6]

Synthesis and Reactions
3,4-Dichlorophenyl isocyanate is a crucial intermediate, primarily used in the synthesis of

ureas, which have applications as herbicides and pharmaceuticals.[5][8][9] A common industrial

application is in the preparation of the antibacterial agent triclocarban through its reaction with

p-chloroaniline.[1]

The primary method for synthesizing 3,4-Dichlorophenyl isocyanate involves the

phosgenation of 3,4-dichloroaniline.[5][8][10] This process is typically carried out in an inert

solvent.

Experimental Protocol: Phosgenation of 3,4-Dichloroaniline

Materials:
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3,4-dichloroaniline

Phosgene (or a phosgene substitute like diphosgene or triphosgene)

Inert solvent (e.g., o-dichlorobenzene, xylene, toluene)[5][8]

Dry hydrogen chloride (optional, for hydrochloride salt formation)[5]

Procedure:

A solution of 3,4-dichloroaniline is prepared in an appropriate inert solvent within a

reaction vessel equipped for stirring, heating, and gas introduction.

The reaction can proceed via a two-step temperature process for improved yield and

purity.[5] Initially, the solution is cooled (e.g., to -10 to 0 °C), and phosgene gas is bubbled

through the mixture.[5]

During this low-temperature phase, intermediate carbamoyl chloride and hydrochloride

salts are formed.

The temperature is then gradually raised to 110-150 °C to facilitate the decomposition of

the intermediates into 3,4-Dichlorophenyl isocyanate and hydrogen chloride gas.[5]

The reaction is monitored until the solution becomes clear, indicating the completion of the

reaction. Excess phosgene is typically passed through for a short duration to ensure full

conversion.[5]

The final product is isolated by distillation under reduced pressure to separate it from the

solvent and any high-boiling byproducts.[10]

Safety Precautions: Phosgene is an extremely toxic and hazardous gas. All manipulations

should be performed in a well-ventilated fume hood with appropriate personal protective

equipment and continuous monitoring.

The following diagram illustrates the synthesis of 3,4-Dichlorophenyl isocyanate and its

subsequent reaction with dimethylamine to produce the herbicide Diuron.
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Synthesis of 3,4-Dichlorophenyl Isocyanate

Synthesis of Diuron

3,4-Dichloroaniline

3,4-Dichlorophenyl Isocyanate
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(e.g., o-dichlorobenzene)

3,4-Dichlorophenyl Isocyanate
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Dimethylamine ((CH₃)₂NH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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